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Compound of Interest

Compound Name:
Dichlorotetrakis(2-(2-

pyridinyl)phenyl)diiridium(III)

Cat. No.: B1142161 Get Quote

Proper handling and disposal of Dichlorotetrakis(2-(2-pyridinyl)phenyl)diiridium(III) are

critical for ensuring laboratory safety and environmental protection. This organometallic

compound, containing the rare and valuable heavy metal iridium, is classified as hazardous

and requires strict adherence to established protocols. Disposal must always be in accordance

with local, state, and federal regulations.

Immediate Safety and Hazard Information
Before handling Dichlorotetrakis(2-(2-pyridinyl)phenyl)diiridium(III), it is essential to be

familiar with its hazard profile and take appropriate safety precautions. The compound is known

to cause skin and eye irritation and may cause respiratory irritation.[1][2]

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses with

side shields, and a lab coat.[1][3] When handling the solid powder, a dust mask (such as a

type N95) is recommended to avoid inhalation.[2]

Ventilation: Use only in a well-ventilated area or in a chemical fume hood to avoid breathing

dust or vapors.[1][3]
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Handling: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after

handling.[1][3] Avoid dust formation.[1]

Hazard Classification Summary
The following table summarizes the hazard information for Dichlorotetrakis(2-(2-
pyridinyl)phenyl)diiridium(III) based on available Safety Data Sheets (SDS).

Hazard Category GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[1][2]

Serious Eye Damage/Irritation H319
Causes serious eye irritation[1]

[2]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[1][2]

Step-by-Step Disposal and Waste Management
Workflow
As a compound containing a heavy metal, Dichlorotetrakis(2-(2-
pyridinyl)phenyl)diiridium(III) waste is typically considered hazardous.[4] It must be managed

from "cradle-to-grave" in compliance with regulations such as the Resource Conservation and

Recovery Act (RCRA) in the United States.[4][5][6] The primary principle is to never dispose of

this chemical down the drain or in regular solid waste.

The following diagram illustrates the decision-making process for the proper management of

waste containing this iridium complex.
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Waste Generation & Characterization

Segregation & Containment

Disposal & Recycling Pathway

Waste Generated
(Dichlorotetrakis(2-(2-pyridinyl)phenyl)diiridium(III))

Characterize Waste Stream

Solid Waste
(e.g., unused reagent, contaminated solids)

Is it solid?

Liquid Waste
(e.g., reaction mixtures, solutions)

Is it liquid?

Contaminated Labware
(e.g., gloves, wipes, glassware)

Is it labware?

Segregate from other waste streams

Use designated, labeled, sealed
hazardous waste containers

Store in a cool, dry,
well-ventilated area

Consult Institutional EHS
(Environmental Health & Safety)

High Iridium Concentration?

Iridium Recovery / Recycling
(Precious Metal Recycler)

Yes

Hazardous Waste Disposal
(Certified Vendor)

No / Not Feasible

Click to download full resolution via product page

Disposal workflow for Iridium(III) complex waste.
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Detailed Disposal Procedures
Characterization and Identification:

Determine if the waste is hazardous. Given that it contains iridium, a heavy metal, it

should be presumed hazardous.[7]

Analyze the waste to determine the concentration of iridium if possible. This is particularly

important for assessing the feasibility of recycling.[5]

Segregation:

Separate waste containing the iridium complex from all other non-hazardous and different

types of hazardous waste to prevent cross-contamination.[5]

Keep solid, liquid, and sharp-contaminated waste streams in separate containers.

Storage and Handling:

Use appropriate, clearly labeled containers for storage.[5] The label should include

"Hazardous Waste," the chemical name "Dichlorotetrakis(2-(2-
pyridinyl)phenyl)diiridium(III)," and the associated hazards (Irritant).

Keep containers tightly closed and store them in a designated, secure, and well-ventilated

area.[1]

For any spills, absorb solutions with an inert material like diatomite or universal binders.[3]

Decontaminate surfaces by scrubbing with alcohol.[3] Collect all cleanup materials as

hazardous waste.

Disposal Method:

Never dispose of this material in the trash or down the sink.[7]

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance and to arrange for pickup.
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The waste must be transported and disposed of by a licensed hazardous waste

management vendor.[1]

Iridium Recovery and Recycling
Due to the high economic value and rarity of iridium, recycling is the preferred method for

managing concentrated waste streams.[8][9] Several commercial entities specialize in

recovering precious metals from various waste forms, including spent catalysts and laboratory

waste.[9][10]

Experimental Protocol for Laboratory-Scale Iridium
Recycling
A study published by the National Institutes of Health (NIH) outlines a quantitative, pyrolysis-

free process for recovering iridium from organoiridium waste suitable for a standard laboratory

setting.[8] This method avoids the generation of highly inert iridium metal, which is difficult to

reprocess.[8]

Key Steps of the Recycling Protocol:

Oxidative Degradation: The organoiridium waste is treated with bleach (sodium hypochlorite)

to oxidatively degrade the organic ligands and precipitate the iridium as crude iridium(IV)

hydroxide.[8]

Redox Dissolution: The crude hydroxide precipitate is then treated with hydrazine followed

by hydrogen peroxide.[8] This process results in the formation of synthetically valuable

hexachloroiridic acid.

Conversion to a Useful Precursor: The hexachloroiridic acid is then converted into [(1,5-

cyclooctadiene)IrCl]₂, a common starting material in organometallic synthesis, in high yield

(87%).[8]

This protocol provides a sustainable and economically viable alternative to disposal for

research groups that accumulate significant quantities of iridium waste.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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